molecular formula C8H15BrO B8493094 4-Bromo-2,2-dimethylhexane-3-one

4-Bromo-2,2-dimethylhexane-3-one

Cat. No.: B8493094
M. Wt: 207.11 g/mol
InChI Key: CTJLFSBISMWMJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-2,2-dimethylhexane-3-one is a brominated ketone with the molecular formula C₈H₁₅BrO. It features a six-carbon chain with a ketone group at position 3, a bromine atom at position 4, and two methyl groups at position 2. Its reactivity is influenced by the electron-withdrawing ketone group and the steric hindrance from the methyl substituents, which may affect nucleophilic substitution or elimination reactions involving the bromine atom.

Properties

Molecular Formula

C8H15BrO

Molecular Weight

207.11 g/mol

IUPAC Name

4-bromo-2,2-dimethylhexan-3-one

InChI

InChI=1S/C8H15BrO/c1-5-6(9)7(10)8(2,3)4/h6H,5H2,1-4H3

InChI Key

CTJLFSBISMWMJN-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)C(C)(C)C)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 4-bromo-2,2-dimethylhexane-3-one, the following structurally related brominated ketones and alkanes are compared:

Structural Analogues

4-Bromo-2-methylhexan-3-one

  • Formula : C₇H₁₃BrO
  • Key Differences : Lacks one methyl group at position 2, reducing steric hindrance. This increases its reactivity in nucleophilic substitutions compared to 4-bromo-2,2-dimethylhexane-3-one.
  • Applications : Used in asymmetric synthesis of chiral alcohols due to its less hindered structure.

5-Bromo-2,2-dimethylheptan-3-one

  • Formula : C₉H₁₇BrO
  • Key Differences : Longer carbon chain (7 vs. 6 carbons), which may alter solubility and boiling point. The bromine at position 5 reduces electronic effects on the ketone group compared to position 3.

Functional Group Variations

2-Bromo-3,4-dimethoxybenzaldehyde (from )

  • Formula : C₉H₉BrO₃
  • Key Differences : Aromatic brominated aldehyde with methoxy substituents. Higher melting point (86°C) compared to aliphatic bromo-ketones like 4-bromo-2,2-dimethylhexane-3-one, which typically have lower melting points due to weaker intermolecular forces.

The absence of a carbonyl reduces polarity and reactivity toward nucleophiles. Stereochemistry (3S,4R) may influence chiral applications.

Comparative Data Table

Compound Molecular Formula Functional Group Melting Point (°C) Key Reactivity
4-Bromo-2,2-dimethylhexane-3-one C₈H₁₅BrO Ketone Not reported Moderate SN2 due to steric hindrance
2-Bromo-3,4-dimethoxybenzaldehyde C₉H₉BrO₃ Aldehyde 86 Electrophilic aromatic substitution
(3S,4R)-3-Bromo-2,4-dimethylhexane C₈H₁₇Br Alkane Not reported SN2 reactions (stereospecific)

Research Findings

  • Reactivity : The ketone group in 4-bromo-2,2-dimethylhexane-3-one stabilizes adjacent carbocations, making it useful in elimination reactions (e.g., dehydrohalogenation). However, steric hindrance from the dimethyl groups slows SN2 mechanisms compared to less hindered analogues.
  • Synthetic Utility : Brominated alkanes like (3S,4R)-3-bromo-2,4-dimethylhexane are preferred for stereoselective coupling reactions, while aromatic bromo-aldehydes (e.g., ) are used in heterocyclic synthesis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.